Cas no 52943-23-4 (2-Chloro-N-propylnicotinamide)
2-Chloro-N-propylnicotinamide structure
Product Name:2-Chloro-N-propylnicotinamide
CAS No:52943-23-4
MF:C9H11ClN2O
MW:198.649441003799
MDL:MFCD03387820
CID:358425
PubChem ID:4286757
Update Time:2025-04-19
2-Chloro-N-propylnicotinamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-N-propylnicotinamide
- 3-Pyridinecarboxamide, 2-chloro-N-propyl-
- 2-Chlornicotinsaeure-N-propylamid
- 2-chloro-N-propyl-nicotinamide
- AC1N7XZA
- AC1Q2Y00
- CTK1G1747
- STK459426
- 2-chloro-N-propylpyridine-3-carboxamide
- 2-Chloro-N-n-propylnicotinamide
- DTXSID50401583
- EN300-50368
- 52943-23-4
- AS-40668
- CS-0216543
- Z33030446
- A870864
- CCA94323
- SB53918
- FT-0681502
- MFCD03387820
- AKOS000154325
-
- MDL: MFCD03387820
- Inchi: 1S/C9H11ClN2O/c1-2-5-12-9(13)7-4-3-6-11-8(7)10/h3-4,6H,2,5H2,1H3,(H,12,13)
- InChI Key: UPOCZVXEQZKZKE-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CN=1)C(NCCC)=O
Computed Properties
- Exact Mass: 198.05613
- Monoisotopic Mass: 198.0559907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 42Ų
Experimental Properties
- PSA: 41.99
2-Chloro-N-propylnicotinamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM371500-1g |
2-Chloro-N-propylnicotinamide |
52943-23-4 | 95%+ | 1g |
$158 | 2022-06-11 | |
| Chemenu | CM371500-5g |
2-Chloro-N-propylnicotinamide |
52943-23-4 | 95%+ | 5g |
$627 | 2022-06-11 | |
| Matrix Scientific | 052768-500mg |
2-Chloro-N-propylnicotinamide |
52943-23-4 | 500mg |
$237.00 | 2023-09-10 | ||
| Matrix Scientific | 052768-2.5g |
2-Chloro-N-propylnicotinamide |
52943-23-4 | 2.5g |
$720.00 | 2023-09-10 | ||
| eNovation Chemicals LLC | Y1238020-1g |
2-chloro-N-propylnicotinamide |
52943-23-4 | 95% | 1g |
$185 | 2024-06-06 | |
| abcr | AB352846-250 mg |
2-Chloro-N-n-propylnicotinamide; . |
52943-23-4 | 250MG |
€151.40 | 2022-08-31 | ||
| abcr | AB352846-1 g |
2-Chloro-N-n-propylnicotinamide; . |
52943-23-4 | 1g |
€205.80 | 2022-08-31 | ||
| Alichem | A029206550-1g |
2-Chloro-N-propylnicotinamide |
52943-23-4 | 97% | 1g |
$174.42 | 2023-09-01 | |
| Alichem | A029206550-5g |
2-Chloro-N-propylnicotinamide |
52943-23-4 | 97% | 5g |
$496.64 | 2023-09-01 | |
| Alichem | A029206550-10g |
2-Chloro-N-propylnicotinamide |
52943-23-4 | 97% | 10g |
$760.32 | 2023-09-01 |
2-Chloro-N-propylnicotinamide Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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